1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]-

• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol
• IUPAC Name: N-[3-(2-methylimidazol-1-yl)propyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H18N4O/c1-12-17-8-10-20(12)9-4-7-18-16(21)15-11-13-5-2-3-6-14(13)19-15/h2-3,5-6,8,10-11,19H,4,7,9H2,1H3,(H,18,21)
• InChI Key: XLYGAFNOYCQOMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCCNC(=O)C2=CC3=CC=CC=C3N2

Description

1h-Indole-2-carboxamide,n-[3-(2-methyl-1h-imidazol-1-yl)propyl]- is a useful research compound. Its molecular formula is C16H18N4O and its molecular weight is 282.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.23 g of indole-2-carboxylic acid and 3.24 g of 1,1'-carbonyldiimidazole in 60 ml of tetrahydrofuran was stirred at room temperature for 2 hours. Then 2.78 g of 2-methyl-1H-imidazolepropanamine was added and stirring was continued for 16 hours. The mixture was then heated at reflux for 2 hours, 15 ml of water was added and heating was continued for one hour longer. The mixture was concentrated and about 70 ml of dichloromethane was added plus 10 ml of 1N sodium hydroxide with swirling. The precipitate which formed was collected by filtration, washed with water and gave 4.8 g of the desired compound as white crystals, mp 235°-237° C.